![molecular formula C18H19N3O3S2 B2646260 4-(azepan-1-ylsulfonyl)-N-(3-cyanothiophen-2-yl)benzamide CAS No. 897615-88-2](/img/structure/B2646260.png)
4-(azepan-1-ylsulfonyl)-N-(3-cyanothiophen-2-yl)benzamide
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Description
4-(azepan-1-ylsulfonyl)-N-(3-cyanothiophen-2-yl)benzamide, also known as ACB, is a compound that has gained significant attention in the scientific community for its potential applications in drug discovery and development. This compound is a potent inhibitor of a specific enzyme, making it a promising candidate for the treatment of various diseases. In
Scientific Research Applications
Synthesis and Cyclization Reactions
One study explores the electrophilic intramolecular cyclization of 4-aryl-N-(thiophen-3-yl)but-3-enamides, leading to the formation of various cyclic compounds such as azepinones and pyrrolidinones, indicating a method for synthesizing complex heterocyclic structures (Danilyuk et al., 2016). Similarly, the synthesis of pyrroles from aminoallenes through cyclization showcases the versatility of these reactions in generating bioactive heterocycles (Reisser & Maas, 2004).
Biologically Active Azomethine Derivatives
Research into azomethine derivatives of amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide reveals their potential as precursors for compounds with pharmacological properties, highlighting the role of synthetic intermediates in drug development (Chiriapkin et al., 2021).
Catalyzed Reactions for Heterocycle Formation
The Rh(III)-catalyzed C–H activation and cycloaddition of benzamides with vinylcarbenoids for synthesizing azepinones is another relevant reaction, demonstrating the utility of transition metal catalysis in constructing nitrogen-containing heterocycles, which are important in many biologically active compounds (Cui et al., 2013).
Application in Sensing Technologies
N-(Cyano(naphthalen-1-yl)methyl)benzamides have been synthesized and shown to exhibit colorimetric sensing for fluoride anions, demonstrating the potential application of similar compounds in materials science and sensor technology (Younes et al., 2020).
properties
IUPAC Name |
4-(azepan-1-ylsulfonyl)-N-(3-cyanothiophen-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O3S2/c19-13-15-9-12-25-18(15)20-17(22)14-5-7-16(8-6-14)26(23,24)21-10-3-1-2-4-11-21/h5-9,12H,1-4,10-11H2,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HZLMECUUWJAIAM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C(C=CS3)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(azepan-1-ylsulfonyl)-N-(3-cyanothiophen-2-yl)benzamide |
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